Cas no 1808585-98-9 (3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)-
• CAS No: 1808585-98-9
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• MDL: MFCD28954233
• CID: 5211157
• PubChem ID: 119031838
• Update Time: 2025-10-28

3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)-

• MDL： MFCD28954233
• Inchi： 1S/C10H16F3NO2/c1-9(2,3)14-4-6(8(15)16)7(5-14)10(11,12)13/h6-7H,4-5H2,1-3H3,(H,15,16)/t6-,7-/m1/s1
• InChI Key： IMULPCBPSUHLJP-RNFRBKRXSA-N
• SMILES： N1(C(C)(C)C)C[C@@H](C(F)(F)F)[C@H](C(O)=O)C1

Additional information on 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)-

3-Pyrrolidinecarboxylic Acid: A Comprehensive Overview

The compound CAS No. 1808585-98-9, also known as 3-Pyrrolidinecarboxylic acid, 1-(1,1-dimethylethyl)-4-(trifluoromethyl)-, (3S,4S)-, is a highly specialized organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities.

Pyrrolidinecarboxylic acids are cyclic amines that have been extensively researched due to their role as intermediates in the synthesis of various bioactive compounds. The specific structure of this compound includes a pyrrolidine ring substituted with a trifluoromethyl group and a carboxylic acid moiety, which contributes to its distinct chemical reactivity and biological potential.

Recent studies have highlighted the importance of stereoselective synthesis in producing enantiomerically pure compounds like this one. The (3S,4S) configuration indicates a specific stereochemistry that is crucial for its intended applications, particularly in drug development where stereochemistry plays a pivotal role in determining efficacy and safety.

The introduction of the trifluoromethyl group at position 4 introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. This substitution pattern is often exploited in medicinal chemistry to modulate drug absorption, distribution, metabolism, and excretion (ADME) profiles.

In terms of synthesis, this compound can be prepared through various methods including ring-closing reactions or modifications of existing pyrrolidine derivatives. The use of chiral catalysts or resolution techniques ensures the high enantiomeric purity required for advanced applications.

3-Pyrrolidinecarboxylic acid has shown promise in several therapeutic areas. For instance, its derivatives have been investigated for their potential as kinase inhibitors or modulators of ion channels, both of which are critical targets in the treatment of diseases such as cancer and neurological disorders.

Moreover, the presence of the carboxylic acid group allows for further functionalization through esterification or amidation reactions, enabling the creation of diverse bioactive molecules with tailored properties.

In conclusion, CAS No. 1808585-98-9, or 3-Pyrrolidinecarboxylic acid, represents a valuable building block in modern drug discovery and chemical synthesis. Its unique structure and stereochemical properties make it an essential component in the development of novel therapeutic agents with improved efficacy and reduced side effects.